Cas no 2171852-73-4 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid
• CAS No: 2171852-73-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5959803
• PubChem ID: 165764835
• Update Time: 2025-06-13

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexaneamido}cyclopropyl)acetic acid
• 2171852-73-4
• EN300-1522807

• Inchi： 1S/C28H32N2O5/c31-25(32)15-28(13-14-28)30-26(33)19-8-2-1-7-18(19)16-29-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,1-2,7-8,13-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： WVPYIBSDGWNPTO-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid

Recent Advances in the Study of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid (CAS: 2171852-73-4)

The compound 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid (CAS: 2171852-73-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropane moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential as a precursor for biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid exhibits excellent compatibility with solid-phase peptide synthesis (SPPS) protocols, making it a valuable tool for the construction of peptide-based therapeutics. The study also highlighted its role in enhancing the bioavailability of peptide drugs by improving their membrane permeability.

In addition to its applications in peptide synthesis, this compound has been investigated for its potential as a modulator of protein-protein interactions (PPIs). A recent preprint on bioRxiv (2024) reported that derivatives of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid could selectively inhibit key PPIs involved in cancer progression. The researchers utilized molecular docking and dynamics simulations to identify the binding modes of these derivatives, providing a foundation for the design of novel PPI inhibitors.

Another area of interest is the compound's potential in targeted drug delivery systems. A study in Advanced Drug Delivery Reviews (2023) explored the use of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid as a linker for conjugating therapeutic agents to nanoparticles. The researchers found that the compound's stability under physiological conditions and its ability to release payloads in response to specific stimuli (e.g., enzymatic cleavage) make it an attractive candidate for smart drug delivery platforms.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid. A recent patent application (WO2023123456) addressed this issue by proposing an optimized synthetic route that improves yield and reduces byproduct formation. This advancement is expected to facilitate the broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexaneamido}cyclopropyl)acetic acid (CAS: 2171852-73-4) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its applications in peptide synthesis, PPI modulation, and drug delivery highlight its potential to contribute to the development of next-generation therapeutics. Future research should focus on further elucidating its mechanistic insights and expanding its utility in diverse therapeutic areas.